Cas no 1630022-94-4 (AKB48 N-Pentanoic Acid)

• Product Name: AKB48 N-Pentanoic Acid
• CAS No: 1630022-94-4
• MF: C₂₃H₂₉N₃O₃
• MW: 395.49466586113
• CID: 4553895
• Update Time: 2023-08-09

AKB48 N-Pentanoic Acid Chemical and Physical Properties

Names and Identifiers

• AKB48 N-Pentanoic Acid
• AKB48N-PentanoicAcid
• 5-[3-(1-adamantylcarbamoyl)indazol-1-yl]pentanoic acid

• Inchi： 1S/C23H29N3O3/c27-20(28)7-3-4-8-26-19-6-2-1-5-18(19)21(25-26)22(29)24-23-12-15-9-16(13-23)11-17(10-15)14-23/h1-2,5-6,15-17H,3-4,7-14H2,(H,24,29)(H,27,28)
• InChI Key： CMCIJYXHEYJYQU-UHFFFAOYSA-N
• SMILES： O=C(C1C2C=CC=CC=2N(CCCCC(=O)O)N=1)NC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 395.22089180 g/mol
• Monoisotopic Mass: 395.22089180 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 84.2
• Molecular Weight: 395.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles Indazole-3-carboxamides